Cas no 168032-06-2 (1,3-Benzodioxole-4-carboxylic acid, 2-methyl-2-(2-naphthalenyl)-, (2S)-)

• Product Name: 1,3-Benzodioxole-4-carboxylic acid, 2-methyl-2-(2-naphthalenyl)-, (2S)-
• CAS No: 168032-06-2
• MF: C₁₉H₁₄O₄
• MW: 306.312065601349
• CID: 1348903
• PubChem ID: 71353688
• Update Time: 2025-04-20

1,3-Benzodioxole-4-carboxylic acid, 2-methyl-2-(2-naphthalenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxylic acid, 2-methyl-2-(2-naphthalenyl)-, (2S)-
• (2S)-2-methyl-2-naphthalen-2-yl-1,3-benzodioxole-4-carboxylic acid
• DTXSID90778408
• 168032-06-2
• (2S)-2-Methyl-2-(naphthalen-2-yl)-2H-1,3-benzodioxole-4-carboxylic acid

• Inchi： 1S/C19H14O4/c1-19(14-10-9-12-5-2-3-6-13(12)11-14)22-16-8-4-7-15(18(20)21)17(16)23-19/h2-11H,1H3,(H,20,21)/t19-/m0/s1
• InChI Key： NTSHDLRBEQWVJT-IBGZPJMESA-N
• SMILES： O1C2C(C(=O)O)=CC=CC=2O[C@]1(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 306.08922
• Monoisotopic Mass: 306.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76